Cas no 2227680-53-5 (5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile)

5-(1S)-2,2,2-Trifluoro-1-hydroxyethylthiophene-2-carbonitrile is a chiral fluorinated thiophene derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a trifluoromethylhydroxyethyl group and a nitrile-functionalized thiophene ring, which enhance its reactivity and selectivity in synthetic applications. The (1S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis and chiral intermediate development. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the nitrile moiety offers versatility for further functionalization. This compound is particularly useful in the design of bioactive molecules, where its unique electronic and steric properties can influence binding affinity and pharmacokinetics. High purity and well-defined stereochemistry ensure reproducibility in research applications.

5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile structure

2227680-53-5 structure

Product Name:5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile

CAS No:2227680-53-5

MF:C₇H₄F₃NOS

MW:207.17297077179

CID:5927213

PubChem ID:165658277

Update Time:2025-06-06

5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile
- 2227680-53-5
- EN300-1955684
- 5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile
- Inchi： 1S/C7H4F3NOS/c8-7(9,10)6(12)5-2-1-4(3-11)13-5/h1-2,6,12H/t6-/m1/s1
- InChI Key： UTUWBRCFHCADME-ZCFIWIBFSA-N
- SMILES： S1C(C#N)=CC=C1[C@H](C(F)(F)F)O

Computed Properties

Exact Mass: 206.99656941g/mol
Monoisotopic Mass: 206.99656941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 72.3Å²

5-(1S)-2,2,2-trifluoro-1-hydroxyethylthiophene-2-carbonitrile Pricemore >>

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Enamine	EN300-1955684-0.05g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	0.05g	$1381.0	2023-09-17
Enamine	EN300-1955684-0.1g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	0.1g	$1447.0	2023-09-17
Enamine	EN300-1955684-0.25g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	0.25g	$1513.0	2023-09-17
Enamine	EN300-1955684-0.5g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	0.5g	$1577.0	2023-09-17
Enamine	EN300-1955684-1.0g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	1g	$1643.0	2023-06-02
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Enamine	EN300-1955684-5.0g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	5g	$4764.0	2023-06-02
Enamine	EN300-1955684-10.0g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	10g	$7065.0	2023-06-02
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Enamine	EN300-1955684-5g	5-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]thiophene-2-carbonitrile	2227680-53-5	5g	$4764.0	2023-09-17